Cas no 1214388-05-2 (3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214388-05-2
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 5009188
• Update Time: 2025-10-29

3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-2-(pyridin-3-yl)phenyl)pyridine
• 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C17H14N2/c1-13-6-7-16(14-4-2-8-18-11-14)17(10-13)15-5-3-9-19-12-15/h2-12H,1H3
• InChI Key： UIAPCFKVZIQDIE-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1=CC(C)=CC=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Additional information on 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine

Professional Introduction to Compound with CAS No. 1214388-05-2 and Product Name: 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine

The compound with the CAS number 1214388-05-2 and the product name 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple aromatic rings and nitrogen-containing heterocycles makes it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's structure lies a pyridine core, which is a fundamental building block in many bioactive molecules. The substitution pattern, specifically the 5-Methyl-2-(pyridin-3-yl)phenyl moiety, introduces unique electronic and steric properties that can influence its interactions with biological targets. This particular arrangement has been strategically designed to optimize binding affinity and selectivity, key factors in the development of novel therapeutic agents.

Recent research in the field of chemical biology has highlighted the importance of pyridine derivatives in modulating various biological pathways. Studies have demonstrated that compounds containing pyridine rings can exhibit potent activity against a range of targets, including enzymes and receptors involved in disease processes. The 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine structure, with its dual pyridine scaffold, is well-positioned to interact with multiple targets simultaneously, potentially leading to synergistic effects in therapeutic intervention.

In particular, the methyl group at the 5-position of the phenyl ring and the pyridin-3-yl substituent on the second pyridine ring contribute to the compound's overall pharmacophore. These structural elements have been fine-tuned through computational modeling and experimental validation to enhance binding interactions. The flexibility provided by these substituents allows the molecule to adopt conformations that are highly complementary to biological targets, thereby increasing its efficacy.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Pyridine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific scaffold of 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine suggests that it may interact with receptors such as serotonin receptors, which are implicated in conditions like depression and anxiety. Further investigation into its pharmacological profile could uncover new therapeutic strategies for these conditions.

Additionally, the compound's structure suggests potential applications in oncology. The ability of pyridine-based molecules to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. The dual pyridine system in 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine may provide a unique mechanism of action by targeting multiple pathways simultaneously. This multitarget approach has emerged as a promising strategy in cancer therapy, potentially leading to more effective treatments with fewer side effects.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also demonstrate the versatility of current chemical methodologies.

In conclusion, 3-(5-Methyl-2-(pyridin-3-yl)phenyl)pyridine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases. The ongoing exploration of its pharmacological properties holds great promise for advancing medical science.